Cas no 2034391-18-7 (1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione)

• Product Name: 1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione
• CAS No: 2034391-18-7
• MF: C₂₀H₁₉F₃N₂O₃
• MW: 392.371675729752
• CID: 5378780
• Update Time: 2025-10-29

1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione

• Inchi： 1S/C20H19F3N2O3/c21-20(22,23)15-8-10-24-18(12-15)28-16-9-11-25(13-16)19(27)7-6-17(26)14-4-2-1-3-5-14/h1-5,8,10,12,16H,6-7,9,11,13H2
• InChI Key： OWBIGNLZSUROSY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CCC(N1CCC(OC2=NC=CC(C(F)(F)F)=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione

Introduction to 1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione (CAS No. 2034391-18-7)

1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034391-18-7, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The presence of multiple functional groups, including a phenyl ring, a trifluoromethyl substituent, and an oxypyrrolidinyl moiety, contributes to its complex chemical behavior and makes it a subject of interest for medicinal chemists.

The molecular structure of 1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione is characterized by a butane backbone that is dicarbonylated at both ends, with one end attached to a phenyl group and the other to an oxypyrrolidinyl unit. The pyrrolidinyl ring is further substituted with a pyridin-2-yl group, which carries a trifluoromethyl group at its 4-position. This arrangement of functional groups creates a molecule with multiple sites for interaction with biological targets, making it a versatile scaffold for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on the discovery of small molecules that can modulate biological pathways associated with various diseases. The structural features of 1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione suggest that it may possess properties such as kinase inhibition, receptor binding, or enzyme modulation. These activities are particularly relevant in the treatment of conditions like cancer, inflammation, and neurological disorders. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, while the pyridine moiety often serves as a key pharmacophore in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The combination of a rigid phenyl ring and an flexible oxypyrrolidinyl unit provides a balance between structural stability and conformational diversity, which is crucial for effective binding to biological targets. Additionally, the presence of multiple heterocyclic rings increases the compound's complexity and may contribute to its pharmacological activity by engaging multiple binding pockets on the target protein or receptor.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]butane-1,4-dione with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify those most likely to interact with specific biological targets. By leveraging these technologies, scientists can accelerate the drug discovery process and prioritize compounds for experimental validation. This approach has been instrumental in identifying novel therapeutic agents that would have been difficult or impossible to discover using traditional methods alone.

The synthesis of 1-phenyl-4-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-ybutebne -dione (CAS No. 2034391 -18 -7) presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However , recent improvements in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions , asymmetric synthesis , and flow chemistry have all contributed to reducing the complexity and cost associated with producing advanced intermediates like this one.

In addition to its potential as a drug lead , 1 - pheny l - 44 [33 [44 ( trif luoro me thy l ) py rid ine -22 yl ] ox y pyr rol id ine -11 yl ] but ane -11 ,44 - dione ( CAS No . 20343 91 -18 -7) may also find applications in materials science and industrial chemistry . Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules , or as a building block for designing new materials with specialized properties . For example , the presence of both polar and non-polar regions in its structure could make it useful in applications requiring surface modification or controlled release mechanisms .

The future prospects for this compound are promising , with ongoing research aimed at elucidating its biological activity and optimizing its pharmacological properties . As our understanding of disease mechanisms continues to grow , so too does our ability to design molecules that can effectively target these processes . Compounds like 1 - pheny l - 44 [33 [44 ( trif luoro me thy l ) py rid ine -22 yl ] ox y pyr rol id ine -11 yl ] but ane -11 ,44 - dione ( CAS No . 20343 91 -18 -7) represent just one example of how innovative chemical design can lead to breakthroughs in medicine . By continuing to explore new synthetic routes and evaluating their biological potential , researchers can unlock the full therapeutic potential of this class of molecules .